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Chemical Profile and Storage Guidelines

Proper storage is crucial for maintaining the integrity of 2-Methyl-4-octanone. The following table

summarizes its key identifiers and storage conditions as provided by chemical suppliers [1] [2] [3].

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

Recommended Storage

Incompatibilities

Boiling Point

Refractive Index

7492-38-8 [1] [2] [3]

CoH1s0 [1] [2] [3]

142.24 g/mol [1] [2] [3]

Ambient temperatures; cool, dry, well-sealed container [1] [2]

Oxidizing agents [1] [2]

180°C [1] [4]

1.415 [1] [4]
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Frequently Asked Questions (FAQS)

Q1: What are the primary stability concerns for 2-Methyl-4-octanone? The main concerns are chemical
degradation and potential physical loss due to its volatility. It should be stored away from oxidizing agents,
as they can initiate decomposition reactions [1] [2]. While its specific degradation pathway is not
documented, ketones can undergo reactions like oxidation, reduction, and hydrolysis under extreme

conditions.

Q2: The material in my container has decreased without use. What could have happened? This likely
indicates evaporation. 2-Methyl-4-octanone is a volatile liquid. Ensure the container cap is tightly sealed
after each use and that the container has not been compromised. Always store it in a well-sealed container as

recommended by suppliers [1] [2].

Q3: How should I determine the shelf life of this chemical for my research records? For precise shelf-
life determination, you must perform empirical stability testing [5]. Since supplier-provided expiry dates
may be limited, establish an in-house testing program. The workflow below outlines this systematic

approach to assess stability and define shelf life.
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Q4: My experimental results are inconsistent. Could degraded 2-Methyl-4-octanone be the cause? Yes,
inconsistency is a key indicator of potential stability issues. If the chemical has degraded, its purity and
reactivity would change, directly impacting experimental reproducibility, especially in proteomics research
and pharmaceutical synthesis where it is used as a building block [1] [2] [3]. It is recommended to use a new,

in-spec batch and compare results.

Experimental Protocol: Assessing Degradation Kinetics

This protocol outlines how to determine the degradation kinetics of 2-Methyl-4-octanone, following

established scientific practices for pharmaceuticals [5].
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1. Principle By subjecting the compound to accelerated stress conditions (e.g., elevated temperature) and
measuring its concentration over time, the reaction order and rate constant (K) can be determined. This data

allows for the calculation of the shelf life (t90), which is the time required for 10% degradation [5].

2. Materials and Equipment

Test Substance: 2-Methyl-4-octanone.

Apparatus: Controlled temperature ovens or stability chambers (e.g., set to 50°C, 60°C, 70°C).
Analytical Instrumentation: Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC) system suitable for quantifying ketones [6] [7].

Glassware: Sealed vials that can withstand the stress conditions.

3. Procedure 1. Preparation: Dispense identical aliquots of 2-Methyl-4-octanone into multiple sealed
vials. 2. Stress Application: Place the vials into stability chambers at different elevated temperatures.
Maintain a set of control samples at -20°C or 4°C [4]. 3. Sampling: Remove vials from each temperature
condition at predetermined time intervals (e.g., 1, 3, 7, 14, 28 days). 4. Analysis: Dilute the samples as
necessary and analyze them using GC or HPLC to determine the percentage of 2-Methyl-4-octanone

remaining compared to the control.

4. Data Analysis and Kinetic Modeling The relationship between degradation rate and concentration
defines the reaction order. The following table summarizes the key kinetic models used in pharmaceutical

stability studies [5].

Reaction

Rate Law Integrated Rate Law Half-Life (t1/2)  Shelf Life (too)
Order
Zero-Order -d[A]l/dt = Ko [AT]t = [Ale - kot [Ale / 2ko [Ale / 10Ke
First-Order -d[A]l/dt = In[A]lt = In[A]le - In(2) / kz 1n(10/9) /
ki[A] kit k1
Second- -d[A]l/dt = 1/[Alt = 1/[A]e + 1/ 1/
Order k2[A]? k2t (k2[Aloe) (9k2[A]0)

e [A]e: Initial concentration; [A] +: Concentration at time t; k: Rate constant.
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To determine the order, plot your data according to the equations in the "Integrated Rate Law" column. The
plot that gives the straight line (zero-order: concentration vs. time; first-order: natural log of concentration
vs. time; second-order: reciprocal of concentration vs. time) indicates the reaction order. Use the

corresponding formula to calculate £90 [5].

Troubleshooting Guide

Observed Problem Potential Causes Corrective & Preventive Actions

Unexpected decrease  Evaporation due to improper Verify container integrity and ensure tight

in material sealing or volatile nature. sealing [1] [2].

Reduced purity or Chemical degradation from Conduct a new stability study; store away

new peaks in analysis  exposure to heat, light, or from oxidizers and in cool, dry conditions
oxidizing agents. [1] [2] [5].

Inconsistent Use of a compromised batch of Obtain a new, certified batch from a

experimental results chemical. supplier and establish a quality control

check upon receipt [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.sigmaaldrich.com/RU/en/product/sial/02479
https://pmc.ncbi.nlm.nih.gov/articles/PMC9426999/
https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-storage-and-stability-issues
https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-storage-and-stability-issues
https://www.smolecule.com/products/b1896240#2-methyl-4-octanone-storage-and-stability-issues
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1896240?utm_src=pdf-bulk
https://www.smolecule.com/products/s1896240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

